N-[2-(4-chlorophenoxy)ethyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide

• IUPAC Name: N-[2-(4-chlorophenoxy)ethyl]-1-(dimethylsulfamoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C16H24ClN3O4S/c1-19(2)25(22,23)20-10-7-13(8-11-20)16(21)18-9-12-24-15-5-3-14(17)4-6-15/h3-6,13H,7-12H2,1-2H3,(H,18,21)
• InChI Key: OABXZVJZCZNBJE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCC(CC1)C(=O)NCCOC2=CC=C(C=C2)Cl
• Molecular Formula: C16H24ClN3O4S
• Molecular Weight: 389.9 g/mol

Description

N-[2-(4-chlorophenoxy)ethyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide, also known as CSP-1103, is a chemical compound with potential applications in scientific research. This compound is a piperidine-based amide that has been synthesized using various methods. CSP-1103 has been studied for its mechanism of action and its physiological effects, which have shown promising results in various research applications.

Mechanism of Action

The mechanism of action of N-[2-(4-chlorophenoxy)ethyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide involves the inhibition of certain enzymes, such as cyclooxygenase-2 (COX-2) and nitric oxide synthase (NOS). These enzymes are involved in the inflammatory response and pain signaling pathways. By inhibiting these enzymes, this compound can reduce inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been shown to improve cognitive function and reduce anxiety in animal models of Alzheimer's disease. Additionally, this compound has been shown to modulate the immune response and inhibit tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

N-[2-(4-chlorophenoxy)ethyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity. It also has a low toxicity and can be administered orally or intravenously. However, there are also limitations to its use. This compound has a short half-life and may require frequent dosing. It may also have off-target effects on other enzymes and pathways, which may complicate data interpretation.

Future Directions

There are several future directions for research involving N-[2-(4-chlorophenoxy)ethyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide. One potential application is in the treatment of chronic pain and inflammation. It may also have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Additionally, further research is needed to fully understand its effects on the immune system and its potential use in cancer research.

Synthesis Methods

The synthesis of N-[2-(4-chlorophenoxy)ethyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide involves the reaction of 4-chlorophenol with ethylene oxide to form 2-(4-chlorophenoxy)ethanol. This intermediate is then reacted with piperidine and chlorosulfonyl isocyanate to form the desired product, this compound. This method has been optimized and modified for various research applications.

Scientific Research Applications

N-[2-(4-chlorophenoxy)ethyl]-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide has been studied for its potential applications in scientific research. It has been shown to have anti-inflammatory and analgesic effects, as well as potential applications in the treatment of various neurological disorders. It has also been studied for its effects on the immune system and its potential use in cancer research.